Cas no 2138190-94-8 (Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)-)

• Product Name: Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)-
• CAS No: 2138190-94-8
• MF: C₁₁H₁₆F₂N₄
• MW: 242.268348693848
• CID: 5258803
• Update Time: 2025-10-24

Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)-

• Inchi： 1S/C11H16F2N4/c1-8-6-9(11(12)13)16-10(15-8)7-17-4-2-14-3-5-17/h6,11,14H,2-5,7H2,1H3
• InChI Key： MQTVFEDJUQBIKX-UHFFFAOYSA-N
• SMILES： C1(CN2CCNCC2)=NC(C)=CC(C(F)F)=N1

Additional information on Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)-

Comprehensive Overview of Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)- (CAS No. 2138190-94-8)

The compound Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)- (CAS No. 2138190-94-8) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core modified with difluoromethyl and piperazinylmethyl groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor targeting.

In recent years, the demand for fluorinated pyrimidine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This trend is driven by the pharmaceutical industry's focus on precision medicine and targeted therapies, where compounds like CAS No. 2138190-94-8 play a pivotal role.

From a synthetic chemistry perspective, the piperazinylmethyl moiety in this compound offers versatility for further functionalization. This feature is particularly valuable in medicinal chemistry, where researchers seek to optimize lead compounds for high-throughput screening and structure-activity relationship (SAR) studies. The compound's modular design also makes it a candidate for combinatorial chemistry approaches, which are widely used in modern drug development pipelines.

Beyond pharmaceuticals, Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)- has attracted attention in agrochemical research. Its structural motifs are reminiscent of known crop protection agents, prompting investigations into its potential as a pesticide intermediate or herbicide precursor. The difluoromethyl group may contribute to improved leaf penetration and systemic activity in plants, addressing the agricultural sector's need for more efficient and environmentally friendly solutions.

The compound's physicochemical properties, including its solubility profile and logP value, are critical for formulation scientists working on drug delivery systems. These characteristics influence decisions about oral bioavailability and tissue distribution, which are hot topics in pharmacokinetic optimization. Recent publications have highlighted the importance of such data in accelerating the transition from bench to bedside in drug development.

Analytical chemists have developed specialized HPLC methods and mass spectrometry protocols for characterizing CAS No. 2138190-94-8, reflecting the broader industry emphasis on quality control in synthetic chemistry. These techniques are essential for ensuring batch-to-batch consistency, particularly when the compound serves as a building block for more complex molecules in drug discovery programs.

In the context of green chemistry, researchers are exploring sustainable synthetic routes to this pyrimidine derivative. The integration of catalytic processes and atom-economical transformations aligns with global initiatives to reduce the environmental impact of chemical synthesis. This approach resonates with the pharmaceutical industry's commitment to sustainable development goals (SDGs), particularly those related to responsible consumption and climate action.

The intellectual property landscape surrounding Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)- reveals active patent activity, indicating its commercial potential. Legal experts in pharmaceutical patents note that claims often focus on specific therapeutic applications or formulation technologies incorporating this chemical entity. This patent activity underscores the compound's value in competitive drug development markets.

From a computational chemistry perspective, molecular modeling studies of this compound provide insights into its conformational flexibility and potential binding affinities. These in silico approaches, combined with machine learning algorithms, are revolutionizing early-stage drug design by predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties before costly laboratory synthesis.

As the scientific community continues to investigate CAS No. 2138190-94-8, its potential applications in personalized medicine and theranostics are becoming apparent. The compound's structural features make it amenable to molecular imaging applications, particularly when labeled with radioisotopes or fluorescent tags for diagnostic purposes. This dual diagnostic-therapeutic potential positions it at the forefront of translational research initiatives.

The stability profile of Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)- under various storage conditions has been systematically studied to support its use in long-term research projects. Such stability data are crucial for laboratory management and inventory control, especially in academic and industrial settings where chemical reproducibility is paramount for successful experimentation.

In conclusion, Pyrimidine, 4-(difluoromethyl)-6-methyl-2-(1-piperazinylmethyl)- (CAS No. 2138190-94-8) represents a versatile chemical entity with broad applications across multiple scientific disciplines. Its ongoing investigation reflects the dynamic nature of chemical research and the continuous search for innovative solutions to complex challenges in healthcare and agriculture. As research methodologies advance, this compound will likely reveal additional valuable properties and applications.